Cas no 5396-38-3 (4-Tert-Butylanisole)

4-Tert-Butylanisole structure

Product Name:4-Tert-Butylanisole

CAS No:5396-38-3

MF:C₁₁H₁₆O

MW:164.244143486023

MDL:MFCD00026309

CID:85322

PubChem ID:87563918

Update Time:2025-04-18

4-Tert-Butylanisole Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-4-methoxybenzene
- 4-Methoxy-tert-butylbenzene
- 4-tert-Butylanisole
- 1-tert-butyl-4-methoxybenzene
- 4-(tert-Butyl)anisole
- p-tert-Butylanisole
- Anisole, p-tert-butyl-
- Benzene, 1-(1,1-dimethylethyl)-4-methoxy-
- p-Methoxy-tert-butylbenzene
- 4-tert-Butylphenyl methyl ether
- TS0X8A7M5Y
- 1-tert-butyl-4-methoxy-benzene
- MCUPBIBNSTXCPQ-UHFFFAOYSA-N
- 4-t-butylanisole
- NSC1266
- 4-tertbutylanisole
- p-tert-Butylanisol
- P-T-BUTYLANISOLE
- 4-Tert-Butylanisole
- MDL： MFCD00026309
- Inchi： 1S/C11H16O/c1-11(2,3)9-5-7-10(12-4)8-6-9/h5-8H,1-4H3
- InChI Key： MCUPBIBNSTXCPQ-UHFFFAOYSA-N
- SMILES： COC1C=CC(C(C)(C)C)=CC=1
- BRN： 2041952

Computed Properties

Exact Mass: 164.12000
Monoisotopic Mass: 164.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4
Topological Polar Surface Area: 9.2

Experimental Properties

Color/Form: Not determined
Density: 0.938 g/mL at 25 °C(lit.)
Melting Point: 18°C
Boiling Point: 222°C(lit.)
Flash Point: 201 °F
Refractive Index: n20/D 1.503(lit.)
PSA: 9.23000
LogP: 2.99270
Solubility: Not determined

4-Tert-Butylanisole Security Information

Hazardous Material transportation number：3271
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： S23-S24/25
Hazardous Material Identification：
TSCA：Yes
Safety Term：S24/25
Risk Phrases：R11

4-Tert-Butylanisole Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Tert-Butylanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	565830-25G	4-Tert-Butylanisole	5396-38-3		25g	¥593.34	2023-12-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B858263-500ml	4-tert-Butylanisole	5396-38-3	98%	500ml	3,299.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JV758-1ml	4-Tert-Butylanisole	5396-38-3	98%	1ml	￥60.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JV758-25ml	4-Tert-Butylanisole	5396-38-3	98%	25ml	￥411.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JV758-100ml	4-Tert-Butylanisole	5396-38-3	98%	100ml	￥1084.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-JV758-5ml	4-Tert-Butylanisole	5396-38-3	98%	5ml	￥121.0	2022-05-30
Fluorochem	226271-1g	1-(tert-Butyl)-4-methoxybenzene	5396-38-3	95%	1g	￡10.00	2022-02-28
Fluorochem	226271-5g	1-(tert-Butyl)-4-methoxybenzene	5396-38-3	95%	5g	￡13.00	2022-02-28
Fluorochem	226271-10g	1-(tert-Butyl)-4-methoxybenzene	5396-38-3	95%	10g	￡19.00	2022-02-28
Fluorochem	226271-25g	1-(tert-Butyl)-4-methoxybenzene	5396-38-3	95%	25g	￡45.00	2022-02-28

4-Tert-Butylanisole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5396-38-3)4-Tert-Butylanisole

Order Number:A928947

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:55

Price ($):338.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5396-38-3)4-TERT-BUTYLANISOLE

Order Number:sfd223

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com